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Compound of Interest

Compound Name: 1-Boc-4-nitroindole

Cat. No.: B1344998 Get Quote

An In-depth Technical Guide to 1-Boc-4-
nitroindole
This technical guide provides a comprehensive overview of 1-Boc-4-nitroindole, a key

intermediate in synthetic organic chemistry, particularly for researchers, scientists, and

professionals in drug development.

Chemical Identity and Properties
1-Boc-4-nitroindole, with the CAS number 913836-24-5, is a protected form of 4-nitroindole.

[1] The tert-butyloxycarbonyl (Boc) protecting group on the indole nitrogen allows for selective

reactions at other positions of the indole ring. Its chemical and physical properties are

summarized below.

Table 1: Chemical Identification of 1-Boc-4-nitroindole
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Identifier Value

CAS Number 913836-24-5[1][2][3]

IUPAC Name tert-butyl 4-nitroindole-1-carboxylate[3]

Molecular Formula C13H14N2O4[1][3]

Synonyms 1-Boc-4-Nitroindole[2]

Canonical SMILES
CC(C)(C)OC(=O)N1C=CC2=C1C=CC=C2--

INVALID-LINK--[O-][3]

Table 2: Physicochemical Properties of 1-Boc-4-nitroindole

Property Value

Molecular Weight 262.26 g/mol [3]

Melting Point 91-94°C[2]

Boiling Point 395.3°C at 760 mmHg[2]

Appearance Yellow Crystalline Solid (based on 4-nitroindole)

Solubility

Soluble in acetone, dichloromethane, ethyl

acetate, and methanol (based on 4-nitroindole).

[4]

Synthesis and Reactivity
The synthesis of 1-Boc-4-nitroindole typically involves two key steps: the synthesis of the 4-

nitroindole core followed by the protection of the indole nitrogen with a Boc group.

General Synthetic Workflow:

Starting Material
(e.g., 2-methyl-3-nitroaniline)

Cyclization Reaction
(e.g., Reissert or Bartoli synthesis)

Reagents 4-NitroindoleFormation of indole core Boc Protection
(Di-tert-butyl dicarbonate, Base)

Protection of N-H 1-Boc-4-nitroindoleFinal Product
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Caption: General synthetic workflow for 1-Boc-4-nitroindole.

Experimental Protocols:

Synthesis of 4-Nitroindole (Illustrative Example from Reissert Synthesis): The synthesis of 4-

nitroindole can be achieved via methods like the Reissert indole synthesis.[5] A common

procedure involves the reaction of ethyl N-(2-methyl-3-nitrophenyl)formimidate with diethyl

oxalate in the presence of a base like potassium ethoxide.[5] The crude product can be purified

by recrystallization from solvents such as methanol, ethanol, or acetonitrile.[5]

Boc-Protection of 4-Nitroindole (General Procedure): The protection of the indole nitrogen is a

standard procedure in organic synthesis. A general protocol involves dissolving 4-nitroindole in

a suitable aprotic solvent (e.g., dichloromethane or tetrahydrofuran). To this solution, di-tert-

butyl dicarbonate (Boc₂O) and a base (e.g., triethylamine or 4-dimethylaminopyridine) are

added. The reaction is typically stirred at room temperature until completion, which can be

monitored by thin-layer chromatography. Upon completion, the reaction mixture is worked up

by washing with aqueous solutions to remove the base and any water-soluble byproducts. The

organic layer is then dried, and the solvent is removed under reduced pressure to yield the

crude 1-Boc-4-nitroindole, which can be further purified by column chromatography or

recrystallization.

Spectroscopic Data
Spectroscopic data is crucial for the characterization of 1-Boc-4-nitroindole.

Table 3: Spectroscopic Data for 1-Boc-4-nitroindole

Technique Data

¹H NMR Spectral data available.[6]

¹³C NMR Spectral data available.[6]

IR Spectroscopy Spectral data available.[6]

Mass Spectrometry Spectral data available.[6]
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Applications in Research and Development
1-Boc-4-nitroindole serves as a valuable building block in the synthesis of more complex

molecules. The nitro group can be reduced to an amine, which can then be further

functionalized. The Boc-protecting group allows for reactions at other positions of the indole

ring without affecting the indole nitrogen. This makes it a key intermediate in the synthesis of

various biologically active compounds and is noted as being in the product family of protein

degrader building blocks.[1]

Role as a Synthetic Intermediate:

1-Boc-4-nitroindole
Reduction of Nitro Group

(e.g., H₂, Pd/C)
Step 1 1-Boc-4-aminoindoleIntermediate Further Functionalization

(e.g., Amide coupling, Alkylation)
Step 2 Target Molecule

(e.g., Pharmaceutical Candidate)
Final Product

Click to download full resolution via product page

Caption: Role of 1-Boc-4-nitroindole as a synthetic intermediate.

Safety and Handling
1-Boc-4-nitroindole is intended for research and development purposes only and is not for

medicinal, household, or other uses.[2] Standard laboratory safety protocols should be strictly

followed.

Handling: Handle in a well-ventilated area. Wear suitable protective clothing, including gloves

and safety goggles.[2] Avoid the formation of dust and aerosols.[2]

Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place.[2]

Hazards: While specific toxicity data for 1-Boc-4-nitroindole is not readily available, it is

advisable to handle it with care, avoiding contact with skin and eyes.[2] The safety data

sheet (SDS) should be consulted for detailed information.[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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